Cas no 31301-46-9 (3,5-Dimethylisoxazole-4-carbonitrile)

3,5-Dimethylisoxazole-4-carbonitrile is a heterocyclic organic compound featuring an isoxazole ring substituted with methyl groups at the 3- and 5-positions and a nitrile functional group at the 4-position. This structure imparts reactivity suitable for use as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its nitrile group enables further functionalization through hydrolysis, reduction, or cyclization reactions, while the isoxazole core contributes to stability and selectivity in target applications. The compound is typically employed in the development of bioactive molecules, including potential drug candidates, due to its balanced reactivity and compatibility with diverse synthetic pathways. Proper handling under controlled conditions is recommended due to its potential sensitivity.
3,5-Dimethylisoxazole-4-carbonitrile structure
31301-46-9 structure
Product Name:3,5-Dimethylisoxazole-4-carbonitrile
CAS No:31301-46-9
MF:C6H6N2O
MW:122.12464094162
MDL:MFCD02681974
CID:303565
PubChem ID:2776140
Update Time:2025-05-26

3,5-Dimethylisoxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dimethylisoxazole-4-carbonitrile
    • 3,5-dimethyl-1,2-oxazole-4-carbonitrile
    • 3,5-dimethyl-4-isoxazolecarbonitrile
    • 4-Isoxazolecarbonitrile,3,5-dimethyl-
    • 3,5-Dimethyl-4-cyano-isoxazol
    • 3,5-Dimethylisoxazol-4-carbonsaeurenitril
    • 3.5-Dimethyl-isoxazol-carbonsaeure-(4)-nitril
    • 4-cyano-3,5-dimethylisoxazole
    • 4-cyano-3,5-dimethylisoxazoline
    • 4-Isoxazolecarbonitrile,3,5-dimethyl
    • dimethyl-1,2-oxazole-4-carbonitrile
    • MFCD02681974
    • 31301-46-9
    • AKOS003673054
    • 3,5-dimethyl-4-isoxazolecarbonitrile, AldrichCPR
    • Z381355226
    • PS-4238
    • SCHEMBL22795792
    • CS-0206402
    • FT-0614676
    • EN300-222110
    • DTXSID70379836
    • 4-Isoxazolecarbonitrile, 3,5-dimethyl-
    • DB-026016
    • G66368
    • MDL： MFCD02681974
    • Inchi： 1S/C6H6N2O/c1-4-6(3-7)5(2)9-8-4/h1-2H3
    • InChI Key： NBLIVFMKDQOTHN-UHFFFAOYSA-N
    • SMILES： O1C(C)=C(C#N)C(C)=N1

Computed Properties

  • Exact Mass: 122.04800
  • Monoisotopic Mass: 122.048012819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • Density: 1.13
  • Melting Point: 46 °C
  • Boiling Point: 248.7°C at 760 mmHg
  • Flash Point: 104.2 °C
  • Refractive Index: 1.487
  • PSA: 49.82000
  • LogP: 1.16308

3,5-Dimethylisoxazole-4-carbonitrile Security Information

  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn
  • Storage Condition：Sealed in dry,2-8°C

3,5-Dimethylisoxazole-4-carbonitrile Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,5-Dimethylisoxazole-4-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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 $904 2023-03-07

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